Cas no 12008-23-0 (neodymium hexaboride)

Neodymium hexaboride (NdB₆) is a rare-earth boride compound known for its exceptional thermal and chemical stability, as well as high hardness. It exhibits metallic conductivity and low work function, making it suitable for electron emission applications, such as in cathodes and electron guns. NdB₆ also demonstrates strong paramagnetic properties due to the presence of neodymium, which can be leveraged in magnetic and spintronic devices. Its resistance to oxidation and high melting point (~2,500°C) further enhance its utility in high-temperature environments. Additionally, NdB₆ is used in neutron absorption and shielding due to boron's high neutron capture cross-section. These properties make it valuable in advanced materials science and industrial applications.

neodymium hexaboride structure

Product Name:neodymium hexaboride

CAS No:12008-23-0

MF:B₆Nd

MW:209.106004714966

MDL:MFCD00151359

CID:86517

PubChem ID:92027446

Update Time:2025-05-28

neodymium hexaboride Chemical and Physical Properties

Names and Identifiers

- neodymium hexaboride
- NEODYMIUM BORIDE
- (oc-6-11)-neodymiumboride(ndb6
- Einecs 234-532-1
- Neodymium boride (ndb6),(oc-6-11)
- Cryolite (Na3AlF6) Sputtering Targets
- 12008-23-0
- neodymium;2,3,5,6-tetrabora-1,4-diboranuidapentacyclo[3.1.0.01,3.02,4.04,6]hexane
- Neodymium Boride Sputtering Target
- Neodymium boride (NdB6), (OC-6-11)-
- BFDCZOFJVLZAJN-UHFFFAOYSA-N
- MDL： MFCD00151359
- Inchi： 1S/B6.Nd/c1-2-5(1)3-4(5)6(1,2)3;/q-2;
- InChI Key： BFDCZOFJVLZAJN-UHFFFAOYSA-N
- SMILES： [Nd].[B-]123B4B1[B-]14B2B31

Computed Properties

Exact Mass: 207.96400
Monoisotopic Mass: 207.96356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 132
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Gray \ blue \ purple powder, insoluble in water
Density: 4.930
Melting Point: 2610°C
Boiling Point: °Cat760mmHg
Flash Point: °C
Water Partition Coefficient: Insoluble in water.
PSA: 0.00000
LogP: -2.28480
Solubility: Insoluble in water

neodymium hexaboride Security Information

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